
1-(4-Chloro-3-hydroxyphenyl)ethanone: Proper
Disposal & Handling Guide[1]

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
1-(4-Chloro-3-

hydroxyphenyl)ethanone

CAS No.: 61124-56-9

Cat. No.: B1601679

Get Quote

Part 1: Operational Safety & Immediate Action[1]
STOP: Read Before Handling. 1-(4-Chloro-3-hydroxyphenyl)ethanone (also known as 4'-

Chloro-3'-hydroxyacetophenone) is a halogenated phenolic compound.[1][2] While it may

appear as a benign solid, its disposal requires strict adherence to halogenated waste protocols

to prevent the formation of toxic combustion byproducts (dioxins/furans) during incineration and

to protect aquatic ecosystems.
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Parameter Status Critical Action

GHS Classification WARNING
Irritant (Skin/Eye/Resp).[1]

Aquatic Toxicity.

Waste Stream Halogenated Organic
NEVER pour down the drain.

NEVER mix with general trash.

Incompatibility Oxidizers, Strong Bases
Segregate from nitric acid,

perchlorates, and hydroxides.

Fire Hazard Combustible
Emits toxic Hydrogen Chloride

(HCl) gas upon burning.[1]

Part 2: Technical Chemical Profile
Understanding the physicochemical properties is the foundation of a self-validating disposal

strategy.[1] The presence of both a phenolic hydroxyl group and a chlorine atom on the

aromatic ring dictates the disposal route.

Property Data Relevance to Disposal

Chemical Name
1-(4-Chloro-3-

hydroxyphenyl)ethanone

Primary identifier for waste

manifests.

CAS Number 6342-64-9 (Typical isomer)
Required for regulatory

tracking (EPA/RCRA).[1]

Molecular Weight 170.59 g/mol -

Physical State Solid (Powder/Crystals)
Requires solid waste

containers unless dissolved.[1]

Acidity (pKa) ~7.5 - 8.5 (Predicted)
Weakly acidic.[1] Reacts with

bases to form salts.[1]

Solubility Soluble in Methanol, DMSO
Dictates "Liquid Waste" solvent

compatibility.

Halogen Content ~20.8% Chlorine by mass
High. Mandates incineration

with flue gas scrubbing.
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Part 3: Disposal Protocol & Logic
The Scientific Rationale (Why this way?)
As a Senior Scientist, I cannot stress this enough: The chlorine atom is the deciding factor.

Combustion Chemistry: If you dispose of this in a standard "Non-Halogenated" solvent

stream, it may be sent to a fuel-blending facility that burns waste for energy recovery without

adequate acid gas scrubbers.[1] Burning chlorinated aromatics without scrubbers releases

Hydrogen Chloride (HCl) gas (acid rain precursor) and can catalyze the formation of

polychlorinated dibenzodioxins (PCDDs), which are persistent environmental pollutants [1].

[1]

Aquatic Toxicity: Phenolic compounds are acutely toxic to aquatic life.[1] Even small amounts

entering the water table (via sink disposal) can disrupt local ecosystems.[1] The "Log P"

(partition coefficient) suggests it can bioaccumulate [2].[1]

Step-by-Step Disposal Workflow
Scenario A: Pure Solid Waste
Used for: Expired shelf stock, contaminated weighing paper, spill cleanup residues.[1]

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar.[1] Glass is

acceptable but poses a breakage risk.[1]

Segregation: Label the container explicitly as "SOLID WASTE - HALOGENATED

ORGANICS."[1]

Chemical Treatment: No pre-treatment required.[1] Do not dissolve unnecessarily; keep

volume low.

Manifesting: List the full chemical name. Do not use abbreviations like "Cl-Phenol deriv."

Scenario B: Liquid Waste (Reaction Mixtures/Mother Liquors)
Used for: HPLC waste, reaction byproducts dissolved in solvents.[1]

Solvent Assessment:
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If dissolved in Dichloromethane (DCM) or Chloroform: Pour directly into the

"HALOGENATED SOLVENT" carboy.[1]

If dissolved in Methanol or Acetone: Even though the solvent is non-halogenated, the

solute (our compound) renders the entire mixture halogenated. You MUST pour this into

the "HALOGENATED SOLVENT" carboy.

pH Check: If the solution is aqueous or biphasic, check pH. If pH > 10, neutralize with dilute

sulfuric acid to pH 6-8 before combining with organic solvents to prevent heat generation or

polymerization in the drum.[1]

Cap & Tag: Ensure the carboy is vented (if required by site policy) or tightly capped.[1]

Update the waste tag immediately with the estimated concentration.

Visual Decision Tree
The following diagram illustrates the critical decision nodes for disposing of 1-(4-Chloro-3-
hydroxyphenyl)ethanone.
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Start: Waste Generation
1-(4-Chloro-3-hydroxyphenyl)ethanone

Is the waste Solid or Liquid?

Solid Waste
(Powder, contaminated gloves)

Solid

Liquid/Solution

Liquid

Place in Wide-Mouth
HDPE Container

Label: 'SOLID WASTE -
HALOGENATED ORGANIC'

Endpoint: High-Temp Incineration
(w/ Acid Scrubbers)

Is the solvent
Halogenated?

Solvent is Non-Halogenated
(e.g., MeOH, Acetone)

No

Solvent is Halogenated
(e.g., DCM, Chloroform)

Yes

CRITICAL RULE:
Solute renders entire

mixture HALOGENATED

Combine in Carboy:
'HALOGENATED SOLVENTS'

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating halogenated phenolic waste to ensure proper

downstream incineration.

Part 4: Regulatory Compliance (US/EU Context)
US EPA (RCRA)[1]

Waste Identification: This compound is not typically a "P" or "U" listed waste by specific

name.[1] However, the generator must determine if it exhibits toxicity characteristics.

Best Practice: Manage as Hazardous Waste.[1][3]

Halogen Rule: Under the "Rebuttable Presumption" (40 CFR 279.10), used oils/solvents

containing >1,000 ppm total halogens are presumed hazardous.[1] Since this compound is

~20% chlorine (200,000 ppm), any mixture with it will likely trigger this threshold [3].[1]

Spill Response Procedures
If a spill occurs in the lab:

PPE: Wear nitrile gloves, lab coat, and safety goggles.[1] If dust is present, use an N95 or

P100 respirator.[1]

Containment: Do not sweep dry dust (risk of inhalation).[1] Cover with a wet paper towel or

use an inert absorbent (vermiculite).[1]

Cleanup: Scoop material into the Solid Halogenated Waste container.

Decontamination: Wipe the surface with a mild soap solution.[1] Do not use bleach (sodium

hypochlorite); mixing bleach with phenols can generate toxic chlorophenol vapors [4].[1]

References
United Nations Environment Programme (UNEP).Guidelines on Best Available Techniques

and Provisional Guidance on Best Environmental Practices relevant to Article 5 and Annex C

of the Stockholm Convention on Persistent Organic Pollutants. (Focus on waste incinerators

and formation of PCDD/PCDF from halogenated sources).[1]
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PubChem.1-(4-Chloro-3-hydroxyphenyl)ethanone Compound Summary (Safety &

Hazards). National Library of Medicine.[1]

U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act

(RCRA) Orientation Manual: Hazardous Waste Identification.[1] (Regarding Halogenated

Solvent listings and characteristics).

Bretherick, L.Bretherick's Handbook of Reactive Chemical Hazards.[1] (Section on Phenol

and Hypochlorite incompatibility).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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